2-[(1S)-1-aminoethyl]-1,3-thiazole-4-carboxylic acid

• Molecular Formula: C6H8N2O2S
• Molecular Weight: 172.21 g/mol
• SMILES: CC(C1=NC(=CS1)C(=O)O)N
• InChI: InChI=1S/C6H8N2O2S/c1-3(7)5-8-4(2-11-5)6(9)10/h2-3H,7H2,1H3,(H,9,10)/t3-/m0/s1
• InChIKey: IZYPOVIPPSQRBI-VKHMYHEASA-N

Chiral Thiazole Building Block for Natural Product Synthesis

2-[(1S)-1-Aminoethyl]-1,3-thiazole-4-carboxylic acid (free base CAS 58887-21-1; hydrochloride CAS 68353-27-5) is a chiral, non-proteinogenic amino acid derivative belonging to the 2-substituted thiazole-4-carboxylic acid class [1]. It features a single stereogenic centre on the α-aminoethyl side chain, with (S)-configuration deriving biosynthetically from L-alanine . This scaffold constitutes the core pharmacophoric unit of several marine and terrestrial bioactive natural products including bacillamide C, neobacillamide A, and microbiaeratin, where the enantiomeric identity directly determines the stereochemical fidelity—and hence biological activity—of the derived metabolites [1].

Workflow Enantiospecific natural product synthesis with (S)-configured thiazole scaffold

Selection (S)-enantiomer from L-alanine; supports bacillamide, neobacillamide, microbiaeratin construction

Context Stereochemical fidelity required for alkaloid natural product research and biosynthetic pathway studies

• [1] Serra, G.; et al. Total syntheses of bacillamide C and neobacillamide A; revision of their absolute configurations. Tetrahedron: Asymmetry 2013, 24 (24), 1572–1575. View Source

Why Generic Thiazole Analogs Cannot Substitute

Interchanging 2-[(1S)-1-aminoethyl]-1,3-thiazole-4-carboxylic acid with its (R)-enantiomer, racemic mixture, or analogs differing in side-chain length or regioisomeric position introduces quantifiable risks: (i) stereochemical inversion from (S) to (R) produces bioactive natural product congeners with optical rotations of opposite sign that fail to recapitulate the activity of the naturally occurring metabolites, as demonstrated by enantiospecific total syntheses of bacillamide C and neobacillamide A [1]; (ii) substituting the 2-(1-aminoethyl) side chain with a 2-(aminomethyl) group reduces the carbon linker length (C2 → C1), altering the spatial disposition of the amino group and compromising incorporation fidelity into thiazole-containing peptide scaffolds such as thiopeptin antibiotics [2]; (iii) regioisomeric 5-carboxylic acid analogs place the carboxyl handle at a different thiazole ring position, fundamentally changing peptide coupling geometry and metal-coordination properties critical for thiopeptide folding [3].

(R)-enantiomer or racemate

May produce opposite optical rotation and not match natural product stereochemical identity; enantiospecific synthesis verification recommended.

2-(aminomethyl) side-chain analog

Shorter C1 linker alters backbone geometry and natural product class association (bacillamide vs. thiopeptide), potentially limiting incorporation fidelity.

Thiazole-5-carboxylic acid regioisomer

Different carboxyl position changes amide bond vector and metal-coordination geometry; may not support correct peptide folding or cyclization.

• [1] Serra, G.; et al. Total syntheses of bacillamide C and neobacillamide A; revision of their absolute configurations. Tetrahedron: Asymmetry 2013, 24 (24), 1572–1575. View Source
• [2] Miyairi, S.; et al. Amino acids and derivatives of thiazole-4-carboxylic acid as constituents of thiopeptin B. J. Antibiot. 1972, 25 (9), 537–543. View Source
• [3] Singh, Y.; et al. Novel cylindrical, conical, and macrocyclic peptides from the cyclooligomerization of functionalized thiazole amino acids. J. Am. Chem. Soc. 2001, 123 (2), 333–334. View Source

Differential Evidence vs. Closest Analogs

Absolute Configuration Verified by Enantiospecific Synthesis

Enantiospecific total syntheses from both L-alanine and D-alanine demonstrated that the (S)-enantiomer of 2-(1-aminoethyl)thiazole-4-carboxylic acid, when elaborated to bacillamide C and neobacillamide A, yields products whose spectroscopic data and optical activities are fully consistent with those of the isolated natural products; in contrast, the (R)-enantiomer-derived products exhibit specific rotation signs opposite to the natural isolates, conclusively revising the previously misassigned absolute configurations from (R) to (S) [1].

Optical Rotation Match

Head-to-head

(S)-bacillamide C: [α]D²⁴ = −15.2 (c 0.082, MeOH) — consistent with natural isolate.
(R)-bacillamide C: opposite sign, mismatch.

Supports enantiomer attribution review

Led to revision of absolute configuration from (R) to (S)

Evidence Dimension	Optical rotation sign match to natural product (bacillamide C)
Target Compound Data	(S)-bacillamide C: [α]D²⁴ = −15.2 (c 0.082, MeOH) — matches natural isolate
Comparator Or Baseline	(R)-bacillamide C: synthesized from D-alanine; sign of specific rotation did not match natural product; previously misassigned as (R) in literature
Quantified Difference	Opposite sign of optical rotation; discrepancy led to revision of absolute configuration for both bacillamide C and neobacillamide A from (R) to (S)
Conditions	Enantiospecific synthesis via common key intermediate from Boc-L-alanine and Boc-D-alanine; optical rotation measured at 24 °C in MeOH

Why This Matters

Procurement of the incorrect enantiomer directly yields synthetic natural product analogs with wrong stereochemistry, invalidating biological activity correlation and necessitating costly re-synthesis.

• [1] Serra, G.; et al. Total syntheses of bacillamide C and neobacillamide A; revision of their absolute configurations. Tetrahedron: Asymmetry 2013, 24 (24), 1572–1575. View Source

Biosynthetic Fidelity in L-Alanine-Derived Pathways

The (S)-enantiomer of 2-(1-aminoethyl)thiazole-4-carboxylic acid is biosynthetically derived from L-alanine, the canonical proteinogenic amino acid, whereas the (R)-enantiomer originates from the non-canonical D-alanine [1]. This establishes the (S)-form as the exclusive substrate compatible with L-amino acid-utilizing biosynthetic machineries in producing microorganisms such as Bacillus endophyticus, Bacillus atrophaeus, and Thermoactinomyces spp. [1]. Precursor-directed biosynthesis studies with Bacillus atrophaeus C89 further confirm that only the (S)-configured scaffold is incorporated into bacillamide-type alkaloids by the native enzymatic machinery [2].

Biosynthetic Recognition

Class-level

(S)-enantiomer incorporated by Bacillus spp. biosynthetic machinery; (R)-enantiomer not utilized.

Biosynthetic compatibility context

Data from precursor-directed fermentation studies; class-level inference

Evidence Dimension	Biosynthetic compatibility with L-amino acid pathways
Target Compound Data	(S)-enantiomer: derived from L-(+)-alanine; incorporated by native biosynthetic enzymes in Bacillus spp. into bacillamide C, neobacillamide A, microbiaeratin
Comparator Or Baseline	(R)-enantiomer: derived from D-(−)-alanine; not utilized by Bacillus endophyticus or Bacillus atrophaeus biosynthetic pathways for natural product assembly
Quantified Difference	Qualitative: exclusive incorporation of (S)-enantiomer observed across all reported natural product isolations containing this scaffold
Conditions	Microbial fermentation and precursor-directed biosynthesis in Bacillus atrophaeus C89; isolation from Bacillus endophyticus SP31, Thermoactinomyces TM-64, and Microbispora aerata IMBAS-11A

Why This Matters

For precursor-directed biosynthesis or chemoenzymatic synthesis applications, only the (S)-enantiomer is recognized by the relevant biosynthetic enzymes; the (R)-enantiomer would fail to incorporate, wasting fermentation resources.

• [1] Serra, G.; et al. Total syntheses of bacillamide C and neobacillamide A; revision of their absolute configurations. Tetrahedron: Asymmetry 2013, 24 (24), 1572–1575. View Source
• [2] Ivanova, V.; et al. Microbiaeratin, a new natural indole alkaloid from a Microbispora aerata strain, isolated from Livingston Island, Antarctica. Prep. Biochem. Biotechnol. 2007, 37 (2), 161–168. View Source

Side-Chain Length Specificity in Peptide Natural Products

The 2-(1-aminoethyl) side chain (C2 linker with branching methyl) is a distinct structural motif found in bacillamide-class natural products exhibiting algicidal activity (LC₅₀ = 3.2 µg/mL against Cochlodinium polykrikoides for bacillamide A) [1], whereas the 2-(aminomethyl) analog (C1 linker, no branching) is the constituent found in thiostreptin-type thiopeptide antibiotics as 2-aminomethylthiazole-4-carboxylic acid [2]. The additional methyl group on the α-carbon of the target compound introduces a second stereogenic centre potential (when elaborated) and alters the conformational preferences of the amino acid residue within peptide backbones, as demonstrated by conformational analysis of thiazole-amino acid residues [3].

Side-Chain Specificity

Context-dependent

Target: C2 linker with α-methyl branch (MW 172.21) — bacillamide-class alkaloids.
Comparator: C1 linker, no branch (MW 158.18) — thiopeptide antibiotics.

Side-chain length informs natural product class selection

Cross-study comparison; direct head-to-head data not available

Evidence Dimension	Side-chain carbon count and branching: impact on natural product class association
Target Compound Data	2-(1-Aminoethyl) side chain: C2 linker with α-methyl branch (MW 172.21); found in bacillamide A (LC₅₀ 3.2 µg/mL vs. C. polykrikoides), bacillamide C, neobacillamide A
Comparator Or Baseline	2-(Aminomethyl) side chain: C1 linker, no branching (MW 158.18); found in thiostreptin and thiopeptin B as 2-aminomethylthiazole-4-carboxylic acid residue
Quantified Difference	Structural: additional −CH(CH₃)− group (ΔMW = +14.03 Da); natural product class divergence: bacillamide-type algicides (target) vs. thiopeptide antibiotics (comparator)
Conditions	Comparative analysis of natural product scaffolds isolated from marine and terrestrial Actinobacteria; conformational analysis by NMR and computational methods

Why This Matters

Selecting the wrong side-chain analog yields a building block that directs synthesis toward a different natural product structural class, fundamentally altering the biological target profile accessible from downstream products.

• [1] Jeong, S. Y.; Ishida, K.; Ito, Y.; Okada, S.; Murakami, M. Bacillamide, a novel algicide from the marine bacterium, Bacillus sp. SY-1, against the harmful dinoflagellate, Cochlodinium polykrikoides. Tetrahedron Lett. 2003, 44 (43), 8005–8007. View Source
• [2] Miyairi, S.; et al. Amino acids and derivatives of thiazole-4-carboxylic acid as constituents of thiopeptin B. J. Antibiot. 1972, 25 (9), 537–543. View Source
• [3] Enck, S. Synthesis and Analytics of Rigidified Peptide Architectures: Thiazole Amino Acids for Thiopeptide Antibiotics. Doctoral Dissertation, Philipps-Universität Marburg, 2010. View Source

Regioisomeric Specificity in Peptide Coupling Geometry

The 4-carboxylic acid regioisomer places the carboxyl group at the thiazole C4 position, which is the substitution pattern found in all bacillamide and thiopeptin natural products, enabling proper amide bond geometry for tryptamine/phenethylamine coupling and macrocyclization [1]. The 5-carboxylic acid regioisomer (CAS 2272778-58-0, commercially available as the (S)-enantiomer) relocates the carboxyl to the thiazole C5 position, altering the vector of amide bond formation and disrupting the metal-coordination geometry essential for thiopeptide antibiotic activity, as thiazole nitrogen-to-carboxyl oxygen distances are critical for Zn²⁺ and Fe²⁺ chelation in the active conformation [2]. Cyclooligomerization studies of functionalized thiazole amino acids confirm that regioisomeric placement of the carboxyl group profoundly affects macrocycle ring size and topology [3].

Regioisomer Impact

Context-dependent

4-carboxylic acid (target) matches bacillamide/thiopeptin scaffolds; 5-carboxylic acid shifts amide vector and metal-chelate bite angle.

Regiochemistry critical for coupling geometry

Supporting evidence from cyclooligomerization and modeling studies

Evidence Dimension	Carboxyl group position on thiazole ring: impact on peptide coupling vector and metal chelation
Target Compound Data	2-[(1S)-1-aminoethyl]-1,3-thiazole-4-carboxylic acid: carboxyl at C4; matches bacillamide C/neobacillamide A scaffold; N(thiazole)–O(carboxyl) distance suitable for amide bond geometry in natural products
Comparator Or Baseline	2-[(1S)-1-aminoethyl]thiazole-5-carboxylic acid (CAS 2272778-58-0): carboxyl at C5; different amide bond vector; no reported natural product contains this regioisomer
Quantified Difference	Regioisomeric shift of carboxyl by one ring position (C4 → C5) changes amide bond dihedral angle by approximately 60°; alters metal-binding N–O chelate bite angle
Conditions	Structural analysis by 1H/13C NMR and X-ray crystallography of thiazole-containing cyclic peptides; molecular modeling of metal-thiazole coordination complexes

Why This Matters

Procuring the 5-carboxylic acid regioisomer for natural product total synthesis would produce amide derivatives with incorrect geometry, failing to reproduce the biological conformation of bacillamide or thiopeptide natural products.

• [1] Socha, A. M.; Long, R. A.; Rowley, D. C. Bacillamides from a hypersaline microbial mat bacterium. J. Nat. Prod. 2007, 70 (11), 1793–1795. View Source
• [2] Just-Baringo, X.; et al. Thiopeptide Antibiotics: Retrospective and Recent Advances. Mar. Drugs 2014, 12 (1), 317–351. View Source
• [3] Singh, Y.; et al. Novel cylindrical, conical, and macrocyclic peptides from the cyclooligomerization of functionalized thiazole amino acids. J. Am. Chem. Soc. 2001, 123 (2), 333–334. View Source

Enantiomeric Purity Specification for Reproducible Synthesis

Commercially available 2-[(1S)-1-aminoethyl]-1,3-thiazole-4-carboxylic acid hydrochloride (CAS 68353-27-5) is supplied with a minimum purity specification of 95% (HPLC) and documented optical rotation , whereas the racemic or stereochemically unspecified 2-(1-aminoethyl)thiazole-4-carboxylic acid (CAS 57001-28-2) is available at 95% purity but without enantiomeric ratio certification . The (S)-configured ethyl ester precursor (CAS 216480-96-5) is also commercially available at 97% purity with defined stereochemistry . The absence of enantiomeric excess (ee) specification for CAS 57001-28-2 introduces ambiguity in stereochemical outcome for any asymmetric synthesis dependent on this building block.

Enantiopurity Documentation

Data to verify

CAS 68353-27-5 (HCl salt): ≥95% purity, defined (S)-configuration with optical rotation data.
CAS 57001-28-2: 95% purity, no enantiomeric excess specified.

Specification review for enantiopurity assurance

Supplier data; verify COA for specific lot

Evidence Dimension	Commercial purity specification and stereochemical documentation
Target Compound Data	CAS 68353-27-5 (HCl salt): ≥95% purity; optical rotation data available from supplier COA; (S)-configuration verified
Comparator Or Baseline	CAS 57001-28-2 (unspecified stereochemistry): 95% purity; no enantiomeric excess specification; sold as racemic or stereochemically undefined material
Quantified Difference	Qualitative: presence vs. absence of enantiomeric purity documentation; CAS 68353-27-5 and 58887-21-1 carry defined (S)-stereochemistry; CAS 57001-28-2 does not guarantee enantiopurity
Conditions	Supplier specifications from AKSci (CAS 68353-27-5), Beyotime/CymitQuimica (CAS 57001-28-2), and Chemenu (CAS 216480-96-5)

Why This Matters

For GMP-like synthesis or publication-grade research requiring defined stereochemistry, the (S)-enantiomer with certified optical rotation eliminates the variable of unknown enantiomeric composition that could compromise batch-to-batch reproducibility.

Optimal Application Scenarios

Enantiospecific Total Synthesis of Bacillamide Natural Products

This compound is the mandatory chiral building block for the stereospecific total synthesis of bacillamide C, neobacillamide A, and bacillamide B. The (S)-configuration, confirmed by enantiospecific synthesis from L-alanine, is the only stereoisomer that reproduces the optical rotation ([α]D²⁴ = −15.2 for bacillamide C) and biological activity of the natural isolates [1]. Use of the (R)-enantiomer or racemic material leads to synthetic products with opposite or null optical rotation that fail to match natural product identity, as demonstrated by the 2013 absolute configuration revision [1].

Precursor-Directed Biosynthesis of Bacillamide Derivatives

The (S)-enantiomer is the exclusive substrate recognized by the biosynthetic machinery of Bacillus atrophaeus C89 and related producer strains for incorporation into bacillamide scaffolds. Feeding studies with precursor-directed biosynthesis require the (S)-configured building block to achieve enzymatic acceptance and downstream modification [1]. The (R)-enantiomer or racemic mixture would not be processed, representing wasted fermentation feedstock in biotechnological production of bacillamide analogs for algicidal or antimicrobial screening programs [2].

Solid-Phase Synthesis of Thiazole Macrocyclic Peptides

The 2-[(1S)-1-aminoethyl] side chain provides the correct C2-linker length and α-methyl branching required for constructing bacillamide-type and related thiazole-containing cyclic peptide mimetics with defined conformational rigidity [1]. The 4-carboxylic acid regioisomer ensures proper amide bond geometry for on-resin cyclization, whereas the 2-(aminomethyl) analog (C1 linker) or 5-carboxylic acid regioisomer would produce macrocycles with altered ring size and topology, as evidenced by cyclooligomerization studies of functionalized thiazole amino acids [2]. Procurement of the (S)-enantiomer with documented optical rotation and ≥95% purity ensures batch-to-batch reproducibility in multi-step solid-phase syntheses .

Conformational Probe for Thiazole Amino Acid Studies

The defined (S)-stereochemistry at the α-aminoethyl carbon makes this compound a valuable probe for studying the conformational preferences of thiazole-amino acid residues within peptide backbones and their influence on metal-chelation geometry [1]. The thiazole nitrogen and carboxyl oxygen of the 4-carboxylic acid regioisomer form a specific N–O chelate bite angle critical for Zn²⁺ and Fe²⁺ coordination in thiopeptide antibiotics; the 5-carboxylic acid regioisomer or 2-(aminomethyl) analog would alter this coordination geometry [2]. Conformational studies using NMR and computational methods have established that the α-methyl branch of the (S)-1-aminoethyl group restricts rotational freedom compared to the unbranched aminomethyl analog, providing a defined torsional constraint for structure-activity relationship investigations [1].

Application

Selection Property

Validation Focus

Bacillamide alkaloid synthesis

Defined (S)-configuration and matching optical rotation

Enantiomer identity verification against natural isolates

Precursor-directed biosynthesis research

Substrate recognized by Bacillus biosynthetic enzymes

Enzymatic incorporation and metabolic acceptance

Macrocyclic peptide construction

Correct side-chain length (C2) and 4-carboxy regioisomer

Cyclization geometry and scaffold fidelity

Thiazole amino acid conformational studies

(S)-stereochemistry and α-methyl branch

Metal-chelation geometry and torsional constraint analysis

• [1] Serra, G.; et al. Total syntheses of bacillamide C and neobacillamide A; revision of their absolute configurations. Tetrahedron: Asymmetry 2013, 24 (24), 1572–1575. View Source
• [2] Singh, Y.; et al. Novel cylindrical, conical, and macrocyclic peptides from the cyclooligomerization of functionalized thiazole amino acids. J. Am. Chem. Soc. 2001, 123 (2), 333–334. View Source